Cas no 2229497-22-5 (1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol
• CAS No: 2229497-22-5
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• CID: 5968648
• PubChem ID: 165715661
• Update Time: 2025-06-08

1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol
• 1-[1-(2,5-difluoro-4-methylphenyl)cyclopropyl]ethan-1-ol
• 2229497-22-5
• EN300-1757153

• Inchi： 1S/C12H14F2O/c1-7-5-11(14)9(6-10(7)13)12(3-4-12)8(2)15/h5-6,8,15H,3-4H2,1-2H3
• InChI Key： LLLHSQJPNWZMNY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C1(C(C)O)CC1)F

Computed Properties

• Exact Mass: 212.10127139g/mol
• Monoisotopic Mass: 212.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol

Introduction to 1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol (CAS No. 2229497-22-5)

1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229497-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl moiety linked to a phenyl ring substituted with fluorine and methyl groups, which endows it with unique structural and electronic properties. The presence of fluorine atoms, in particular, is strategically important as it can influence metabolic stability, binding affinity, and overall pharmacological activity.

The structural framework of 1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol consists of a cyclopropane ring attached to an ethanol side chain, with the phenyl ring bearing substituents at the 2-position (difluorinated) and the 4-position (methylated). This specific arrangement creates a molecule with potential applications in drug discovery, particularly as a building block for more complex pharmacophores. The cyclopropyl group is known for its rigid structure, which can enhance binding interactions within biological targets, while the fluoro and methyl substituents provide further modularity for fine-tuning physicochemical properties.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve drug-like properties such as lipophilicity, metabolic stability, and oral bioavailability. The 2,5-difluoro substitution pattern on the phenyl ring in this compound is particularly noteworthy, as it has been associated with enhanced binding affinity to certain biological receptors. For instance, studies have demonstrated that fluorine atoms can strengthen interactions by increasing electron-withdrawing effects and reducing hydrogen bonding opportunities, thereby modulating receptor-ligand binding kinetics.

Moreover, the 4-methylphenyl moiety contributes to the overall hydrophobicity of the molecule, which is often desirable in drug design for improving membrane permeability. The combination of these features makes 1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol a promising candidate for further exploration in medicinal chemistry. Researchers have been investigating its potential as an intermediate in synthesizing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its versatility in serving as a scaffold for drug development. The cyclopropylethanol backbone provides a flexible yet stable platform that can be modified at multiple positions to tailor pharmacological profiles. For example, further functionalization of the hydroxyl group or the aromatic ring could lead to derivatives with improved solubility or selectivity. Recent advances in computational chemistry have enabled virtual screening of such compounds against large databases of biological targets, accelerating the identification of promising candidates for experimental validation.

The role of fluorine atoms in medicinal chemistry cannot be overstated. They have been widely incorporated into drugs due to their ability to enhance pharmacokinetic properties and reduce susceptibility to metabolic degradation. In 1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol, the two fluorine atoms at the 2 and 5 positions create a strong electron-withdrawing effect that can influence both electronic and steric interactions within biological systems. This has been observed in various fluoroaromatic compounds that exhibit improved binding affinities compared to their non-fluorinated counterparts.

Recent studies have also highlighted the importance of fluorine atoms in modulating immunogenicity and anti-inflammatory responses. For instance, fluorinated analogs of certain cytokine inhibitors have shown enhanced efficacy in preclinical models by improving target engagement and reducing off-target effects. While 1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol has not yet been tested in such contexts, its structural features suggest potential applications in immunomodulatory therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of fluorine atoms often necessitates specialized methodologies due to their high reactivity and sensitivity to environmental conditions. Advances in synthetic techniques have made it possible to incorporate fluorine groups more efficiently, paving the way for scalable production.

In conclusion,1-1-(2,5-difluoro-4-methylphenyl)cyclopropylethan-1-ol represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—combining a cyclopropyl group with fluoro-and methyl-substituted phenyl rings—make it a valuable scaffold for developing novel therapeutics. The growing body of evidence supporting the benefits of fluorinated compounds in drug design underscores its importance as a chemical entity worthy of further investigation.